Cas no 23738-15-0 (Pregn-4-ene-3,20-dione,16a-(nitromethyl)- (8CI))

• Product name: Pregn-4-ene-3,20-dione,16a-(nitromethyl)- (8CI)
• CAS No: 23738-15-0
• MF: C₂₂H₃₁NO₄
• MW: 373.48584
• CID: 276019
• PubChem ID: 253785

Pregn-4-ene-3,20-dione,16a-(nitromethyl)- (8CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,16a-(nitromethyl)- (8CI)
• (1S,2R,10S,11S,13R,14S,15S)-14-acetyl-2,13,15-trimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-6-en-5-one
• 16alpha-Methylprogesterone
• CHEMBL2311119
• FT-0633506
• SureCN601152
• NSC77024
• NSC-77024
• 23738-15-0

• Inchi： InChI=1S/C22H31NO4/c1-13(24)20-14(12-23(26)27)10-19-17-5-4-15-11-16(25)6-8-21(15,2)18(17)7-9-22(19,20)3/h11,14,17-20H,4-10,12H2,1-3H3
• InChI Key： JDTTYBKAUCAYDW-UHFFFAOYSA-N
• SMILES： O=[N+](CC1CC2C3CCC4=CC(CCC4(C)C3CCC2(C)C1C(=O)C)=O)[O-]

Computed Properties

• Exact Mass: 373.22543
• Monoisotopic Mass: 373.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80Ų
• XLogP3: 3.4

Experimental Properties

• Density: 1.17
• Boiling Point: 530.7°Cat760mmHg
• Flash Point: 234.8°C
• Refractive Index: 1.553
• PSA: 77.28
• LogP: 4.74950